Cas no 1804744-03-3 (3-Fluoro-2-(fluoromethyl)-6-(trifluoromethoxy)pyridine-5-carboxylic acid)

• Product Name: 3-Fluoro-2-(fluoromethyl)-6-(trifluoromethoxy)pyridine-5-carboxylic acid
• CAS No: 1804744-03-3
• MF: C₈H₄F₅NO₃
• MW: 257.114279747009
• CID: 4830510
• Update Time: 2025-05-24

3-Fluoro-2-(fluoromethyl)-6-(trifluoromethoxy)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-(fluoromethyl)-6-(trifluoromethoxy)pyridine-5-carboxylic acid

• Inchi： 1S/C8H4F5NO3/c9-2-5-4(10)1-3(7(15)16)6(14-5)17-8(11,12)13/h1H,2H2,(H,15,16)
• InChI Key： FKDVXNZZVRXNLS-UHFFFAOYSA-N
• SMILES： FC1=CC(C(=O)O)=C(N=C1CF)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• XLogP3: 2.2
• Topological Polar Surface Area: 59.4

Additional information on 3-Fluoro-2-(fluoromethyl)-6-(trifluoromethoxy)pyridine-5-carboxylic acid

3-Fluoro-2-(fluoromethyl)-6-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1804744-03-3): A Key Intermediate in Modern Pharmaceutical Synthesis

Compound 3-Fluoro-2-(fluoromethyl)-6-(trifluoromethoxy)pyridine-5-carboxylic acid, identified by its CAS number CAS No. 1804744-03-3, represents a sophisticated molecular entity with significant implications in the realm of pharmaceutical chemistry. This pyridine derivative, characterized by its trifluoromethoxy and fluoromethyl substituents, has garnered considerable attention due to its versatile reactivity and utility in the synthesis of biologically active compounds.

The structural features of this compound make it a valuable building block for the development of novel therapeutic agents. The presence of multiple fluorinated groups enhances its lipophilicity and metabolic stability, which are critical factors in drug design. Specifically, the trifluoromethoxy moiety contributes to the compound's ability to interact with biological targets in a manner that is both selective and potent, while the fluoromethyl group introduces additional opportunities for functionalization during subsequent synthetic steps.

In recent years, there has been a surge in research focused on fluorinated heterocycles as pharmacophores. Pyridine derivatives, in particular, have been extensively studied due to their role as key intermediates in the synthesis of drugs targeting various diseases, including cancer, infectious diseases, and neurological disorders. The compound 3-Fluoro-2-(fluoromethyl)-6-(trifluoromethoxy)pyridine-5-carboxylic acid exemplifies this trend, as it serves as a precursor for numerous high-value pharmaceuticals.

One of the most compelling aspects of this compound is its application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various pathological conditions. By incorporating fluorinated pyridine derivatives into kinase inhibitors, researchers can enhance binding affinity and reduce off-target effects. For instance, studies have demonstrated that compounds containing the 3-fluoro-2-(fluoromethyl) moiety exhibit improved pharmacokinetic properties compared to their non-fluorinated counterparts.

The pharmaceutical industry has also leveraged this compound in the development of antiviral agents. The unique electronic properties of fluorinated pyridines allow for precise modulation of drug interactions with viral enzymes and receptors. A notable example is the use of such derivatives in the design of inhibitors for RNA-dependent RNA polymerases (RdRp), which are essential for viral replication. The stability and reactivity imparted by the trifluoromethoxy and fluoromethyl groups make this compound an attractive candidate for further derivatization into potent antiviral drugs.

Beyond its applications in oncology and virology, 3-Fluoro-2-(fluoromethyl)-6-(trifluoromethoxy)pyridine-5-carboxylic acid has shown promise in addressing neurological disorders. Neurotransmitter receptor modulation is a key strategy in treating conditions such as Alzheimer's disease, Parkinson's disease, and depression. The ability of fluorinated pyridines to interact selectively with neurotransmitter receptors has led to the discovery of novel therapeutic agents. Researchers have found that incorporating fluorine atoms into pyridine-based scaffolds can enhance receptor binding affinity and prolong drug efficacy.

The synthetic methodologies for preparing this compound have also seen significant advancements. Modern synthetic routes often involve transition metal-catalyzed cross-coupling reactions, which provide efficient access to complex fluorinated pyridines. These methods not only improve yield but also allow for greater control over regioselectivity, ensuring that functional groups are incorporated at desired positions within the molecule. Such advancements are crucial for optimizing drug candidates during preclinical development.

In conclusion, CAS No. 1804744-03-3, corresponding to 3-Fluoro-2-(fluoromethyl)-6-(trifluoromethoxy)pyridine-5-carboxylic acid, is a cornerstone intermediate in contemporary pharmaceutical synthesis. Its structural attributes enable its use in developing a wide range of biologically active compounds, particularly those targeting kinases, viruses, and neurological disorders. As research continues to uncover new therapeutic applications for fluorinated heterocycles, this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.